Cas no 27106-02-1 (4-pentyl-4H-1,2,4-triazole-3-thiol)

4-pentyl-4H-1,2,4-triazole-3-thiol structure
27106-02-1 structure
Product Name:4-pentyl-4H-1,2,4-triazole-3-thiol
CAS No:27106-02-1
Molecular Formula:C7H13N3S
Molecular Weight:171.26322
CID:279851
PubChem ID:3863752

4-pentyl-4H-1,2,4-triazole-3-thiol Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-pentyl-
    • 4-pentyl-1H-1,2,4-triazole-5-thione
    • 4-PENTYL-4H-1,2,4-TRIAZOLE-3-THIOL
    • 4H-1,2,4-triazole-3-thiol, 4-pentyl-
    • SCHEMBL11078598
    • EN300-10831
    • DTXSID60397549
    • CBA10602
    • Z90662197
    • AKOS005198936
    • CS-0231424
    • HMS1788F21
    • 27106-02-1
    • MDL: MFCD06655164
    • InChIKey: JMMLVKXMPSIQGW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H13N3S/c1-2-3-4-5-10-6-8-9-7(10)11/h6H,2-5H2,1H3,(H,9,11)
    • SMILES: CCCCCN1C=NN=C1S

Computed Properties

  • Exact Mass: 171.08319
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 171.08301860g/mol
  • Heavy Atom Count: 11
  • Complexity: 167
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 27.63

4-pentyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00CEMJ-50mg
4-PENTYL-4H-1,2,4-TRIAZOLE-3-THIOL
27106-02-1 95%
50mg
$140.00 2024-05-08
Chemenu
CM515983-1g
4-Pentyl-4H-1,2,4-triazole-3-thiol
27106-02-1 97%
1g
$216 2024-07-28
Enamine
EN300-10831-0.05g
4-pentyl-4H-1,2,4-triazole-3-thiol
27106-02-1 95%
0.05g
$66.0 2023-10-28
TRC
B510698-25mg
4-pentyl-4H-1,2,4-triazole-3-thiol
27106-02-1
25mg
$ 50.00 2022-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-277613-250 mg
4-pentyl-4H-1,2,4-triazole-3-thiol,
27106-02-1
250MG
¥1,188.00 2023-07-11

4-pentyl-4H-1,2,4-triazole-3-thiol Related Literature

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